Cas no 173447-90-0 (3-(3-Methylphenyl)-3-piperidinol hydrochloride)

• Product Name: 3-(3-Methylphenyl)-3-piperidinol hydrochloride
• CAS No: 173447-90-0
• CID: 4614076
• Update Time: 2025-06-11

3-(3-Methylphenyl)-3-piperidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylphenyl)-3-piperidinol hydrochloride

Additional information on 3-(3-Methylphenyl)-3-piperidinol hydrochloride

Research Brief on 3-(3-Methylphenyl)-3-piperidinol hydrochloride (CAS: 173447-90-0): Recent Advances and Applications

3-(3-Methylphenyl)-3-piperidinol hydrochloride (CAS: 173447-90-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature indicates that 3-(3-Methylphenyl)-3-piperidinol hydrochloride has been investigated for its role in modulating central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry explored its binding affinity to sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study reported that the compound exhibits moderate selectivity for sigma-1 receptors over other CNS targets, suggesting its potential utility in the treatment of neurodegenerative disorders such as Alzheimer's disease.

In addition to its CNS applications, 3-(3-Methylphenyl)-3-piperidinol hydrochloride has been evaluated for its antimicrobial properties. A recent preprint on bioRxiv detailed its inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, which appears to involve disruption of bacterial cell wall synthesis. These findings open new avenues for the development of antibiotics targeting resistant bacterial strains.

The synthetic pathways for 3-(3-Methylphenyl)-3-piperidinol hydrochloride have also seen advancements. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces byproducts. The new method employs catalytic hydrogenation under mild conditions, addressing previous challenges related to stereoselectivity and purification. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-Methylphenyl)-3-piperidinol hydrochloride. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, prompting research into prodrug strategies and formulation enhancements. Ongoing studies are exploring nanoparticle-based delivery systems to improve the compound's solubility and tissue penetration, as reported in a recent issue of the European Journal of Pharmaceutics and Biopharmaceutics.

In conclusion, 3-(3-Methylphenyl)-3-piperidinol hydrochloride (CAS: 173447-90-0) represents a versatile compound with multiple therapeutic potentials. Its applications span from CNS disorders to antimicrobial therapy, supported by recent advancements in synthesis and formulation. Future research should focus on overcoming pharmacokinetic limitations and further elucidating its molecular targets to fully realize its clinical potential. This brief underscores the importance of continued investment in the study of this compound, which may yield significant contributions to the pharmaceutical industry.